Cas no 303023-28-1 (4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine)

• Product Name: 4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine
• CAS No: 303023-28-1
• MF: C₁₇H₁₄Cl₂N₂O₃S
• MW: 397.275660991669
• CID: 5919307
• PubChem ID: 5253041
• Update Time: 2025-06-08

4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine
• F0914-0476
• EU-0001640
• 2-(4-chlorophenyl)-4-((4-chlorophenyl)sulfonyl)-N,N-dimethyloxazol-5-amine
• CCG-104055
• 2-(4-chlorophenyl)-4-(4-chlorophenyl)sulfonyl-N,N-dimethyl-1,3-oxazol-5-amine
• SR-01000401428-1
• Oprea1_145312
• AKOS001603464
• 303023-28-1
• SR-01000401428

• Inchi： 1S/C17H14Cl2N2O3S/c1-21(2)17-16(25(22,23)14-9-7-13(19)8-10-14)20-15(24-17)11-3-5-12(18)6-4-11/h3-10H,1-2H3
• InChI Key： KKLFEPLGOVYMBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=C(N(C)C)OC(C2C=CC(=CC=2)Cl)=N1)(=O)=O

Computed Properties

• Exact Mass: 396.0102189g/mol
• Monoisotopic Mass: 396.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine

Professional Introduction to 4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine (CAS No. 303023-28-1)

4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 303023-28-1, belongs to the class of oxazole derivatives, which are known for their diverse applications in medicinal chemistry. The presence of multiple substituents, including chloro and sulfonyl groups, enhances its potential as a building block for the development of novel therapeutic agents.

The structural framework of 4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine consists of an oxazole core substituted with a dimethylamino group at the 5-position, a 4-chlorophenyl group at the 2-position, and a 4-chlorobenzenesulfonyl group at the 4-position. This arrangement imparts specific electronic and steric properties that make it a valuable candidate for further chemical modification and biological evaluation.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential pharmacological activity. Oxazole derivatives, in particular, have been extensively studied due to their ability to interact with various biological targets. The compound 303023-28-1 is no exception and has been explored in several preclinical studies for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of 4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine is its versatility in serving as a scaffold for drug design. The presence of the sulfonyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological applications. Additionally, the chloro substituents can enhance binding affinity to biological targets by participating in hydrophobic interactions and dipole-dipole interactions.

Recent studies have highlighted the importance of oxazole derivatives in the development of antimicrobial agents. The unique structural features of 303023-28-1 make it a promising candidate for combating resistant bacterial strains. Researchers have observed that the oxazole ring can disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Furthermore, the sulfonyl and chloro groups contribute to the compound's ability to interact with bacterial enzymes, thereby inhibiting their function.

The pharmaceutical industry has also shown interest in 4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine for its potential applications in anticancer therapy. Preclinical studies have demonstrated that oxazole derivatives can induce apoptosis in cancer cells by activating stress signaling pathways. The specific arrangement of substituents in this compound enhances its ability to selectively target cancer cells while minimizing toxicity to healthy cells.

Beyond its applications in antimicrobial and anticancer research, CAS No. 303023-28-1 has been explored for its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The oxazole core is known to cross the blood-brain barrier efficiently, making it an attractive candidate for central nervous system (CNS) drug development. Additionally, the compound's ability to modulate neurotransmitter receptors suggests its potential as a therapeutic agent for neurological disorders.

The synthesis of 4-(4-chlorobenzenesulfonyl)-2-(4-chlorophenyl)-N,N-dimethyl-1,3-oxazol-5-amine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents onto the oxazole core. These methods not only improve efficiency but also minimize unwanted side products.

In conclusion, 303023-28-1 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its versatility as a scaffold for drug design makes it a valuable tool for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in future medical innovations.